N-[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: N-(3-carbamoyl-4-ethyl-5-methylthiophen-2-yl)-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H17N3O3S/c1-5-9-8(4)21-14(11(9)12(15)18)16-13(19)10-6(2)17-20-7(10)3/h5H2,1-4H3,(H2,15,18)(H,16,19)
• InChI Key: ILFAXRIELQFZCW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)N)NC(=O)C2=C(ON=C2C)C)C
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[3-(aminocarbonyl)-4-ethyl-5-methyl-2-thienyl]-3,5-dimethyl-4-isoxazolecarboxamide involves multistep chemical reactions. For instance, a collection of 3-(arylthiomethyl)isoxazole-4,5-dicarboxamides, which share structural similarities, was prepared starting from dimethyl 3-(chloromethyl)isoxazole-4,5-dicarboxylate. This method demonstrates the complexity and chemoselectivity involved in synthesizing such compounds (Yu et al., 2009).

Molecular Structure Analysis

The molecular structure of isoxazole and thiazole derivatives, including compounds akin to the one , often involves intricate arrangements of atoms and bonds. For example, the structure of a novel compound involving isoxazole was characterized by 1H NMR, IR, ESI-MS, elemental analysis, and X-ray single-crystal diffraction, showcasing the detailed analysis required to understand these molecules' structures (Liang Fu-b, 2014).

Chemical Reactions and Properties

The chemical reactions and properties of such compounds are varied and depend significantly on their molecular structure. For example, the synthesis and reactions of novel thienopyrazole derivatives highlight the potential for creating a wide range of chemically diverse molecules through specific reactions (Ahmed F. Ahmed et al., 2018).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are critical for their application in various scientific fields. These properties are often determined using techniques like X-ray crystallography, as seen in the detailed structural analysis of compounds with isoxazole and thiazole cores (A. Pyrih et al., 2023).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and potential for further functionalization, are crucial for the utility of these compounds in research and industrial applications. Studies such as the synthesis of 2,4,5-trisubstituted thiazoles via chemoselective thionation-cyclization illustrate the innovative methods used to explore these properties (S. Kumar et al., 2013).

Scientific Research Applications

Synthesis and Chemical Characterization

Innovative methods have been developed for synthesizing and characterizing novel derivatives with structures related to the compound . For instance, Ahmed et al. (2018) described the synthesis and spectral characterization of novel thienopyrazole derivatives, highlighting the innovative approaches to creating such compounds and elucidating their structures through elemental and spectral analyses including FT-IR, 1H-NMR, and mass spectroscopy (Ahmed et al., 2018). Similarly, Bakhite et al. (2005) focused on synthesizing novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, providing a foundation for further exploration of their applications in scientific research (Bakhite et al., 2005).

Potential Applications in Material Science and Chemistry

Compounds with similar structures have been studied for their potential applications in material science and chemistry. For example, Huy et al. (2008) explored the use of rhenium and technetium complexes with tridentate ligands for potential applications in catalysis and material science, demonstrating the versatility of such compounds (Huy et al., 2008). Kumar et al. (2013) reported on the synthesis of trisubstituted thiazoles, indicating their potential applications in developing new materials with unique properties (Kumar et al., 2013).

Antimicrobial and Anticancer Research

Research into derivatives of the compound has shown potential antimicrobial and anticancer activities. Bhuiyan et al. (2006) synthesized new thienopyrimidine derivatives and evaluated their pronounced antimicrobial activity, suggesting the role of such compounds in developing new antimicrobial agents (Bhuiyan et al., 2006). Additionally, Kumar et al. (2009) focused on the synthesis of functionalized amino acid derivatives, evaluating them for in vitro cytotoxicity against human cancer cell lines, indicating their potential as anticancer agents (Kumar et al., 2009).